![molecular formula C10H9ClN4O2S B8737612 5-Chloro-7-morpholinothiazolo[5,4-d]pyrimidine-2-carbaldehyde](/img/structure/B8737612.png)
5-Chloro-7-morpholinothiazolo[5,4-d]pyrimidine-2-carbaldehyde
Cat. No. B8737612
M. Wt: 284.72 g/mol
InChI Key: NQPZLHSMWGLUIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07893059B2
Procedure details
To a suspension of 4-(5-chlorothiazolo[5,4-d]pyrimidin-7-yl)morpholine 14 (1.75 g, 6.85 mmol) in dry THF at −78° C. was added a 2.5M solution of n-butyllithium (nBuLi) in hexane (3.3 mL, 1.2 eq.). After stirring for 1 h, dry DMF (796 uL, 1.5 eq.) was added. The reaction mixture was stirred for 1 h at −78° C. and then warmed slowly to room temperature. After a further 2 h at room temperature the reaction mixture was poured onto ice/water yielding a yellow precipitate. This was collected by filtration and air-dried to yield 5-chloro-7-morpholinothiazolo[5,4-d]pyrimidine-2-carbaldehyde 44.
Quantity
1.75 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:3]=[C:4]([N:11]2[CH2:16][CH2:15][O:14][CH2:13][CH2:12]2)[C:5]2[N:10]=[CH:9][S:8][C:6]=2[N:7]=1.C([Li])CCC.CCCCCC.CN([CH:31]=[O:32])C>C1COCC1>[Cl:1][C:2]1[N:3]=[C:4]([N:11]2[CH2:12][CH2:13][O:14][CH2:15][CH2:16]2)[C:5]2[N:10]=[C:9]([CH:31]=[O:32])[S:8][C:6]=2[N:7]=1
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Inputs
Step One
|
Name
|
|
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Quantity
|
1.75 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1N=C(C2=C(N1)SC=N2)N2CCOCC2
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
C1CCOC1
|
Step Two
[Compound]
|
Name
|
solution
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(CCC)[Li]
|
|
Name
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Quantity
|
3.3 mL
|
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Type
|
reactant
|
|
Smiles
|
CCCCCC
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Step Three
|
Name
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|
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Quantity
|
796 μL
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
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Details
|
After stirring for 1 h
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
The reaction mixture was stirred for 1 h at −78° C.
|
|
Duration
|
1 h
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
After a further 2 h at room temperature the reaction mixture was poured onto ice/water yielding a yellow precipitate
|
|
Duration
|
2 h
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
This was collected by filtration
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
air-dried
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
|
product
|
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Smiles
|
ClC=1N=C(C2=C(N1)SC(=N2)C=O)N2CCOCC2
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
